![molecular formula C11H14BrNO2 B495700 5-bromo-2-ethoxy-N-ethylbenzamide CAS No. 882080-55-9](/img/structure/B495700.png)
5-bromo-2-ethoxy-N-ethylbenzamide
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Overview
Description
5-bromo-2-ethoxy-N-ethylbenzamide is a chemical compound with the molecular formula C11H14BrNO2 and a molecular weight of 272.13836 . It is used for research and development purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound such as its density, boiling point, and melting point are not specified in the search results .Scientific Research Applications
Synthesis of Novel Compounds and Biological Activity
5-bromo-2-ethoxy-N-ethylbenzamide serves as an intermediate in the synthesis of novel compounds, demonstrating its versatility in chemical reactions and potential in drug development. Notably, it has been utilized in the synthesis of a non-peptide CCR5 antagonist, highlighting its role in the creation of molecules with specific biological activities. These synthetic pathways are crucial for developing new therapeutics and understanding biological mechanisms (H. Bi, 2015).
Antidopaminergic Properties
Research has explored the antidopaminergic properties of related compounds, indicating the potential of this compound and its derivatives in neurological studies. This research provides insight into the interactions with dopamine receptors and the effects on behavior, further highlighting the compound's relevance in neuroscience and pharmacology (T. Högberg et al., 1990).
Antioxidant and Radical Scavenging Activity
Compounds related to this compound have shown potent scavenging activity against radicals, suggesting antioxidant properties. This discovery points to potential applications in food and pharmaceutical industries, where natural antioxidants are valuable for their health benefits and preservation qualities (Ke-kai Li et al., 2012).
Mechanism of Action
Target of Action
The primary target of 5-bromo-2-ethoxy-N-ethylbenzamide is the α-glucosidase enzyme . This enzyme plays a crucial role in the digestion of carbohydrates, breaking down complex sugars into simpler ones for absorption in the intestines.
Mode of Action
This compound acts as an inhibitor of the α-glucosidase enzyme . It binds to the active site of the enzyme, preventing it from catalyzing the breakdown of carbohydrates. This results in a reduction in the rate of carbohydrate digestion and absorption, leading to a decrease in postprandial blood glucose levels .
Biochemical Pathways
The inhibition of α-glucosidase disrupts the normal digestion and absorption of carbohydrates. This affects the glycolysis pathway The downstream effect is a reduction in the production of ATP, the body’s main energy currency .
Result of Action
The molecular effect of this compound’s action is the inhibition of the α-glucosidase enzyme, leading to a decrease in carbohydrate digestion and absorption. On a cellular level, this results in a reduction in the availability of glucose for energy production, leading to a decrease in ATP production .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is stable under normal temperature and pressure but should avoid contact with strong oxidizing agents and moisture . Additionally, factors such as the pH of the gastrointestinal tract, the presence of other medications, and individual variations in metabolism can also affect the compound’s action and efficacy.
properties
IUPAC Name |
5-bromo-2-ethoxy-N-ethylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2/c1-3-13-11(14)9-7-8(12)5-6-10(9)15-4-2/h5-7H,3-4H2,1-2H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBKPEWWSMWPAPE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)Br)OCC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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